Cas no 61368-63-6 (Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(5-))

• Product Name: Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(5-)
• CAS No: 61368-63-6
• MF: C₄₀H₇₇N₁₂O₁₉P₃
• MW: 1123.03000
• CID: 506625
• Update Time: 2020-12-11

Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(5-) Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate),2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(5-)
• 2',3'-O-(2,4,6-TRINITROPHENYL)ADENOSINE-5'-TRIPHOSPHATE TETRA(TRIETHYLAMMONIUM) SALT
• Adenosine5'-(tetrahydrogen triphosphate),2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-...
• TNP-ATP TRIETHYLAMMONIUM SALT
• TNP-ATP triethylammonium salt,2',3'-O-(2,4,6-Trinitrophenyl)adenosine-5'-triphosphatetetra(triethylammonium)salt
• TNP-ATP
• TNP-ATP hydrate
• TNP-ATP MONOLITHIUM TRISODIUM SALT
• TNP-ATP(5-)
• TNP-ATP
• 2',3'-O-(2,4,6-Trinitrophenyl)adenosine 5'-triphosphate
• 2',3'-O-(2,4,6-Trinitrophenyl)-ATP
• Spiro[cyclohexane-1,2'-furo[3,4-d][1,3]dioxole], adenosine 5'-(tetrahydrogen triphosphate) deriv.
• Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(5-)
• 2',3'-O-(2,4,6-Trinitrophenyl)-ATP
• 2',3'-O-(2,4,6-Trinitrophenyl)adenosine 5'-triphosphate

• Inchi：
• InChI Key：
• SMILES： CCN(CC)CC.CCN(CC)CC.CCN(CC)CC.CCN(CC)CC.O=N([O-])C1C=C(N(=O)[O-])C2(O[C@@H]3[C@@H]([C@@H](COP(=O)(O)OP(=O)(O)OP(O)(O)=O)O[C@@H]3N4C5C(N=C4)=C(N)N=CN=5)O2)C(N(=O)[O-])C=1

Computed Properties

• Exact Mass: 1122.46000
• Monoisotopic Mass: 712.943155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 406

Experimental Properties

• Boiling Point: 1097.7°C at 760 mmHg
• Flash Point: 617.7°C
• Solubility: H2O: >20 mg/mL
• PSA: 436.98000
• LogP: 6.65280

Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-O-(2,4,6-trinitro-2,4-cyclohexadien-1-ylidene)-, ion(5-) Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：−20°C